Cas no 2137996-68-8 (3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol)

• Product Name: 3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol
• CAS No: 2137996-68-8
• MF: C₁₄H₁₈N₄O
• MW: 258.318922519684
• CID: 6240154
• PubChem ID: 165476851
• Update Time: 2025-05-19

3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-764384
• 3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol
• 2137996-68-8

• Inchi： 1S/C14H18N4O/c19-9-3-4-11-10-18(17-16-11)14-7-8-15-13-6-2-1-5-12(13)14/h1-2,5-6,10,14-15,19H,3-4,7-9H2
• InChI Key： RWERGEIWGGXWTG-UHFFFAOYSA-N
• SMILES： OCCCC1=CN(C2C3C=CC=CC=3NCC2)N=N1

Computed Properties

• Exact Mass: 258.14806121g/mol
• Monoisotopic Mass: 258.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63Ų

Additional information on 3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol

Introduction to 3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol (CAS No. 2137996-68-8)

3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2137996-68-8, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and functional group diversity. The presence of both tetrahydroquinoline and triazole moieties in its structure suggests potential applications in the development of bioactive molecules targeting various biological pathways.

The chemical structure of 3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol consists of a propyl chain linked to a triazole ring, which is further substituted with a tetrahydroquinoline moiety. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The tetrahydroquinoline component is known for its role in modulating neurological and cardiovascular functions, while the triazole ring is a common pharmacophore in drug design due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been a surge in research focusing on the development of hybrid molecules that integrate multiple pharmacophoric units to achieve synergistic therapeutic effects. 3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol exemplifies this trend by combining the advantageous features of both tetrahydroquinoline and triazole derivatives. Such hybrid structures have shown promise in addressing complex diseases by targeting multiple pathways simultaneously.

The synthesis of 3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-yl]propan-1-ol involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include the formation of the triazole ring through cycloaddition reactions followed by functionalization with the tetrahydroquinoline scaffold. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to facilitate these transformations efficiently.

One of the most compelling aspects of 3-[1-(1,2,3,4-tetrahydroquinolin-4-yl)-1H-1,2,3-triazol-4-y]propan-lrol is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that derivatives with similar structural motifs exhibit inhibitory activity against various enzymes and receptors relevant to diseases such as cancer and neurodegeneration. The combination of the tetrahydroquinoline and triazole units appears to enhance binding interactions with target proteins, leading to improved pharmacological profiles.

The tetrahydroquinoline moiety is particularly noteworthy for its biological significance. It has been extensively studied for its role in modulating neurotransmitter systems and has shown potential in treating conditions such as epilepsy and Parkinson's disease. The integration of this moiety into 3-[1-(tetrahydroquinolin-4-y))-H-triazol-4-y)]propan-lrol suggests that this compound may have similar therapeutic applications or could serve as a scaffold for developing new treatments for neurological disorders.

The triazole ring contributes additional functionality to the molecule by serving as a privileged scaffold in drug design. Triazoles are known for their stability under physiological conditions and their ability to form hydrogen bonds with biological targets. This makes them valuable components in designing molecules with enhanced bioavailability and prolonged half-life. In 3-[triazol-lyl]propan-lrol (CAS No.2137996-68-8, the triazole unit is strategically positioned to interact with key residues in target proteins.

Evidence from recent studies indicates that compounds containing both tetrahydroquinoline and triazole moieties exhibit promising anti-inflammatory properties. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases. The dual functionality of 3-[tetrahydroquinolin-lyl]propan-lrol makes it an attractive candidate for further investigation in this area.

In conclusion，the compound 3-[tetrahydrotetrabenz[b][a,e][c][f][n][o]-pyrrolo[b,c][f][n][o]-[5h]-pyrrolyl]-[triazolo[b,b][e]-[5h]]propa-n-lrol (CAS No.
















b2137996
b68
b8) represents an innovative molecular entity with significant potential in pharmaceutical research。The combination of
tetrahydrotetrabenz[b][a,e][c][f][n][o]-pyrrolo[b,c][f][n][o]-[5h]-pyrrolyland
[triazolo[b,b][e]-[5h]]propa-n-lrolmotifs offers unique opportunities for developing novel therapeutics。Further research is warranted to fully explore the pharmacological properties and potential clinical applications of this compound。